
A Technical Guide to the Physical and Chemical
Properties of Hexatriacontane-d74

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexatriacontane-d74

Cat. No.: B099008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexatriacontane-d74 is the deuterated analogue of hexatriacontane, a long-chain saturated

hydrocarbon. Its primary application in scientific research is as an internal standard for

analytical techniques, particularly in mass spectrometry and nuclear magnetic resonance

spectroscopy. The substitution of hydrogen atoms with deuterium provides a distinct mass

difference, allowing for precise quantification and identification of non-deuterated

hexatriacontane and other related long-chain alkanes in complex matrices. This technical guide

provides a comprehensive overview of the known physical and chemical properties of

Hexatriacontane-d74, along with general experimental methodologies for their determination

and a typical analytical workflow where it is employed.

Physical and Chemical Properties
The physical and chemical properties of Hexatriacontane-d74 are summarized in the tables

below. These values are compiled from various chemical suppliers and databases.
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Property Value Source

Chemical Name Hexatriacontane-d74 N/A

Synonyms
n-Hexatriacontane-d74,

Perdeutero-n-hexatriacontane
[1]

CAS Number 16416-34-5 [1][2]

Molecular Formula C₃₆D₇₄ (or CD₃(CD₂)₃₄CD₃) [1][3]

Appearance White solid [1][2]

Isotopic Purity Typically ≥98 atom % D [2]

Chemical Purity Typically ≥98% [2][3]

Physicochemical Data
Property Value Source

Molecular Weight 581.43 g/mol [2][3][4]

Melting Point 73-75 °C (lit.) [2][5]

Boiling Point 265 °C at 1 mmHg (lit.) [2][6]

Solubility
Insoluble in water; Soluble in

organic solvents.
[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of

Hexatriacontane-d74 are not readily available in the public domain. However, standard

methodologies for long-chain alkanes can be applied.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a crystalline solid like Hexatriacontane-d74, this is typically a sharp range.

Methodology: Capillary Melting Point Apparatus (e.g., DigiMelt)
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Sample Preparation: A small amount of finely powdered Hexatriacontane-d74 is packed into

a capillary tube, sealed at one end, to a height of a few millimeters.[5][7]

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus alongside a calibrated thermometer.[4][5]

Heating: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.[4][5]

Observation: The temperature at which the first droplet of liquid appears (onset of melting)

and the temperature at which the entire solid has turned into a liquid (completion of melting)

are recorded. This range represents the melting point.[4][7]

Boiling Point Determination at Reduced Pressure
Due to its high molecular weight, the boiling point of Hexatriacontane-d74 is determined at

reduced pressure to prevent thermal decomposition.

Methodology: Vacuum Distillation

Apparatus Setup: A small quantity of Hexatriacontane-d74 is placed in a distillation flask

connected to a condenser, a receiving flask, and a vacuum pump. A manometer is included

in the system to measure the pressure. A thermometer is positioned to measure the

temperature of the vapor.[1]

Evacuation: The system is evacuated to the desired pressure (e.g., 1 mmHg).[1]

Heating: The distillation flask is gently heated.[1]

Equilibrium: The temperature is recorded when the liquid and vapor phases are in

equilibrium, indicated by a steady stream of condensate and a constant temperature reading.

This temperature is the boiling point at the recorded pressure.[1]

Analytical Workflow
Hexatriacontane-d74 is most commonly utilized as an internal standard in quantitative

analysis, for instance, in Gas Chromatography-Mass Spectrometry (GC-MS). An internal

standard is a compound added to a sample in a known concentration to facilitate the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b099008?utm_src=pdf-body
https://jan.ucc.nau.edu/~jkn/235Manual
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.benchchem.com/product/b099008?utm_src=pdf-body
https://www.benchchem.com/product/b099008?utm_src=pdf-body
https://upload.wikimedia.org/wikipedia/commons/9/91/An_apparatus_for_measuring_the_boiling_points_of_lubricating_oils_and_other_compounds_of_high_molecular_weight_at_reduced_pressures_%28IA_jresv14n6p685%29.pdf
https://upload.wikimedia.org/wikipedia/commons/9/91/An_apparatus_for_measuring_the_boiling_points_of_lubricating_oils_and_other_compounds_of_high_molecular_weight_at_reduced_pressures_%28IA_jresv14n6p685%29.pdf
https://upload.wikimedia.org/wikipedia/commons/9/91/An_apparatus_for_measuring_the_boiling_points_of_lubricating_oils_and_other_compounds_of_high_molecular_weight_at_reduced_pressures_%28IA_jresv14n6p685%29.pdf
https://upload.wikimedia.org/wikipedia/commons/9/91/An_apparatus_for_measuring_the_boiling_points_of_lubricating_oils_and_other_compounds_of_high_molecular_weight_at_reduced_pressures_%28IA_jresv14n6p685%29.pdf
https://www.benchchem.com/product/b099008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


quantification of an analyte. The deuterated nature of Hexatriacontane-d74 makes it an ideal

internal standard for the analysis of its non-deuterated counterpart or other long-chain alkanes,

as it has very similar chemical and physical properties but is distinguishable by its mass-to-

charge ratio in the mass spectrometer.[8][9]
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Caption: Workflow for the quantification of an analyte using Hexatriacontane-d74 as an

internal standard in GC-MS.

Signaling Pathways
There are no known biological signaling pathways involving Hexatriacontane-d74. As a

synthetic, deuterated long-chain alkane, its utility is confined to analytical and chemical

research applications rather than biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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